Cas no 2227649-94-5 (methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227649-94-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6361120
• PubChem ID: 165644308
• Update Time: 2025-05-26

methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate
• 2227649-94-5
• EN300-1907630

• Inchi： 1S/C11H13BrO3/c1-7-8(4-3-5-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m1/s1
• InChI Key： JJYMFOAUGQQNOM-SNVBAGLBSA-N
• SMILES： BrC1=CC=CC(=C1C)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate (CAS No. 2227649-94-5)

Methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate (CAS No. 2227649-94-5) is a chiral ester compound with significant potential in pharmaceutical and fine chemical applications. Its unique structure, featuring a 3-bromo-2-methylphenyl group and a hydroxypropanoate moiety, makes it a valuable intermediate in asymmetric synthesis. Researchers are increasingly interested in this compound due to its role in producing optically active pharmaceuticals, a growing trend in the industry.

The compound's CAS number 2227649-94-5 serves as a unique identifier in chemical databases, ensuring precise tracking in research and development. Recent studies highlight its utility in creating chiral building blocks, particularly for central nervous system (CNS) drugs and anti-inflammatory agents. This aligns with current market demands for more targeted and efficient therapeutic solutions, a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate demonstrates excellent stereoselectivity, a property highly valued in green chemistry applications. Its 3-hydroxypropanoate group enables further functionalization, making it adaptable for biocatalysis processes – an area gaining traction in sustainable manufacturing discussions. Laboratories optimizing enzyme-mediated synthesis often explore derivatives of this compound.

Analytical characterization of CAS 2227649-94-5 typically involves advanced techniques like HPLC chiral separation and NMR spectroscopy, reflecting the compound's complexity. These methods are frequently queried in scientific search engines, indicating strong professional interest. The bromine substituent at the 3-position of the aromatic ring provides an excellent handle for subsequent cross-coupling reactions, connecting this compound to popular research themes in palladium-catalyzed transformations.

In pharmaceutical formulation studies, the methyl ester functionality of this compound offers advantages in prodrug design, a hot topic in drug delivery optimization. Its balanced lipophilicity, contributed by the 2-methylphenyl group, makes it particularly interesting for blood-brain barrier penetration studies – a recurring subject in neurology-focused research queries. These properties position the compound as a potential candidate for neuroprotective agent development.

The 3R configuration of methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate is crucial for its biological activity, demonstrating how subtle stereochemical differences impact drug efficacy. This aligns with increasing industry attention toward stereospecific pharmaceuticals, as evidenced by rising search volumes for chiral resolution techniques. Process chemists frequently investigate this compound's enantiomeric purity using modern chromatographic methods.

Stability studies of CAS 2227649-94-5 reveal robust performance under standard laboratory conditions, though proper storage away from strong oxidizers is recommended. Its crystalline form at room temperature facilitates handling in industrial settings, connecting to practical concerns often searched by process scale-up specialists. The compound's melting point and solubility profile are well-documented parameters frequently referenced in preformulation studies.

From a regulatory standpoint, methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate complies with standard laboratory safety protocols. Its molecular weight and structural formula are often queried in chemical database searches, reflecting its established position in synthetic organic chemistry. The compound's patent landscape shows increasing activity, particularly in asymmetric hydrogenation applications – a technology area receiving growing investment.

In conclusion, methyl (3R)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoate (CAS No. 2227649-94-5) represents a versatile chiral intermediate with expanding applications in modern synthetic chemistry. Its structural features address multiple current research priorities, from stereoselective synthesis to biologically active molecules development. The compound's relevance to green chemistry initiatives and pharmaceutical innovation ensures continued scientific and industrial interest.